Cas no 58086-67-2 (2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade))

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) is a fluorinating reagent commonly employed in organic synthesis for the introduction of fluorine atoms into target molecules. Its high reactivity and selectivity make it suitable for fluorination reactions under mild conditions. The p-toluenesulphonate counterion enhances solubility in polar solvents, facilitating homogeneous reaction conditions. Technical grade material is optimized for industrial applications, offering a cost-effective solution for large-scale processes. The compound exhibits stability under standard storage conditions, ensuring consistent performance. Its utility spans pharmaceuticals, agrochemicals, and specialty chemicals, where precise fluorination is critical. Handling should adhere to standard safety protocols for reactive organofluorine compounds.
2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) structure
58086-67-2 structure
Product Name:2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)
CAS No:58086-67-2
MF:C13H14FNO3S
MW:283.31856584549
MDL:MFCD00011983
CID:89973
PubChem ID:87570005
Update Time:2025-06-07

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-1-methylpyridin-1-ium 4-methylbenzenesulfonate
    • 2-Fluoro-1-methylpyridinium p-toluenesulphonate
    • 2-Fluoro-1-methylpyridinium p-Toluenesulfonate [Fluorinating Reagent]
    • 2-Fluoro-1-methylpyridinium p-toluenesulfonate
    • 2-Fluoro-1-methylpyridinium p-toluenesulphonate[Mukaiyamas fluorinating agent]
    • 2-Fluoro-1-methylpyridinium toluene-p-sulphonate
    • 2-Fluoro-1-methylpyridinium
    • Mukaiyama's reagent
    • 2-Fluoro-1-methylpyridinium 4-toluenesulfonate
    • 2-Fluoro-N-methylpyridinium toluene-4-sulfonate
    • 2-fluoro-n-methylpyridiniumtoluene-4-sulphonate
    • 2-Fluoro-1-methyl-pyridin-1-ium; 4-methylbenzenesulfonate
    • 2-FLUORO-1-METHYLPYRIDINIUM 4-METHYLBENZENESULFONATE
    • 2-Fluo
    • SCHEMBL103421
    • DTXSID00206808
    • 2-Fluoro-1-methylpyridin-1-ium4-methylbenzenesulfonate
    • NS00086442
    • 2-fluoro-1-methylpyridin-1-ium 4-methylbenzene-1-sulfonate
    • 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)
    • A831729
    • 2-Fluoro-1-methylpyridinium p-toluenesulfonate, technical grade, >=90%
    • EINECS 261-108-3
    • FT-0612303
    • 2-Fluoro-1-methylpyridinium tosylate
    • 2-fluoro-1-methylpyridin-1-ium;4-methylbenzenesulfonate
    • F0225
    • MFCD00011983
    • J-509354
    • AS-11371
    • 2-fluoro-1-methylpyridinium toluene-4-sulfonate
    • 58086-67-2
    • AKOS015917523
    • 2-Fluoro-1-methylpyridinium p-toluenesulfonate, technical, >=90% (F)
    • 2-Fluoro-1-methylpyridinium 4-methylbenzenesulphonate
    • 2-Fluoro-1-methylpyridinium p-toluenesulfonate, <5% 2-hydroxy-1-methylpyridinium p-toluenesulfonate, technical grade, >=90%
    • HQWDKLAIDBOLFE-UHFFFAOYSA-M
    • 2-fluoro-1-methylpyridin-1-ium tosylate
    • 2-Fluoro-1-methylpyridinium Tosylate; 2-Fluoro-N-methylpyridinium Tosylate
    • 2-Fluoro-N-methylpyridinium toluene-4-sulphonate
    • DB-021059
    • MDL: MFCD00011983
    • Inchi: 1S/C7H8O3S.C6H7FN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1
    • InChI Key: HQWDKLAIDBOLFE-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].FC1C=CC=C[N+]=1C
    • BRN: 4345357

Computed Properties

  • Exact Mass: 283.06800
  • Monoisotopic Mass: 283.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.5

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Melting Point: 130-134 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Water Partition Coefficient: Soluble in water (hydrolyzes), DMSO, dichloromethane, and acetonitrile.
  • PSA: 69.46000
  • LogP: 2.63010
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: No data available

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) Security Information

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)

The compound with CAS No. 58086-67-2, known as 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade), is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridinium ring with a fluoro substituent and a methyl group, further functionalized with a p-toluenesulphonate group. The pyridinium core imparts aromatic stability and electronic properties, while the fluoro and methyl substituents introduce specific reactivity and solubility characteristics. The p-toluenesulphonate group serves as a robust leaving group, making this compound highly versatile in various synthetic applications.

Recent studies have highlighted the potential of 2-Fluoro-1-methylpyridinium p-Toluenesulphonate in the synthesis of advanced materials, particularly in the development of novel π-conjugated systems. Researchers have demonstrated that this compound can act as a precursor for the formation of fluorescent materials, which exhibit enhanced emission properties under UV light. These findings underscore its importance in the field of optoelectronics, where such materials are sought after for applications in displays and sensors.

In terms of synthesis, 2-Fluoro-1-methylpyridinium p-Toluenesulphonate is typically prepared through a multi-step process involving nucleophilic substitution and aromatic substitution reactions. The use of palladium catalysts has been shown to significantly improve the yield and purity of the compound, making it more accessible for industrial applications. Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental impact associated with its production.

The structural features of this compound make it an ideal candidate for exploring new reaction mechanisms. For instance, the fluoro substituent can participate in various electrophilic aromatic substitution reactions, while the methyl group provides steric hindrance that can be exploited to control reaction pathways. These properties have been leveraged in recent studies to develop novel drug delivery systems, where precise control over reaction kinetics is crucial.

From an application standpoint, 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) has found utility in pharmaceutical research, agrochemicals, and specialty chemicals. Its ability to act as both an electrophile and a nucleophile makes it a valuable building block in organic synthesis. Moreover, its compatibility with various solvents and reaction conditions ensures its versatility across different synthetic protocols.

Recent breakthroughs in computational chemistry have enabled researchers to predict the reactivity and stability of 2-Fluoro-1-methylpyridinium p-Toluenesulphonate with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into its electronic structure and bonding behavior, which has facilitated the design of more efficient synthetic routes.

In conclusion, 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.

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